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Compound of Interest

Compound Name: Psicofuranine

Cat. No.: B1678265

Audience: This document is intended for researchers, scientists, and drug development
professionals utilizing Psicofuranine in experimental settings.

Abstract: Psicofuranine is a nucleoside antibiotic and a potent inhibitor of xanthosine 5'-
phosphate (XMP) aminase, also known as GMP synthase, a key enzyme in the de novo purine
biosynthesis pathway.[1][2] Accurate and consistent preparation of stock solutions is critical for
obtaining reproducible results in biological assays. This application note provides a detailed
protocol for the preparation, storage, and handling of Psicofuranine stock solutions using
dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties of Psicofuranine

A summary of the key properties of Psicofuranine is presented below. This data is essential
for accurate calculations and proper handling.
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Property

Value

CAS Number

1874-54-0[1][3]

Molecular Formula

C11H15Ns0s[1][3]

Molecular Weight 297.27 g/mol [1]
Appearance White to off-white solid[3]
B Soluble in DMSO (50 mg/mL); poorly soluble in
Solubility
methanol[2][3]
Purity >98% (HPLC, TLC)[3]

Mechanism of Action: Inhibition of GMP Synthesis

Psicofuranine exerts its biological effects by specifically inhibiting XMP aminase. This enzyme
catalyzes the conversion of xanthosine 5'-phosphate (XMP) to guanosine monophosphate
(GMP). By blocking this step, Psicofuranine depletes the intracellular pool of guanine
nucleotides, thereby interrupting critical cellular processes, including DNA and RNA synthesis,
and ultimately inhibiting cell growth.[1][2][4]
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Figure 1. Mechanism of Psicofuranine action.
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Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM Psicofuranine stock solution in DMSO.
The concentration can be adjusted based on experimental needs.

3.1. Materials and Equipment

o Psicofuranine powder (CAS: 1874-54-0)

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Sterile, amber, polypropylene microcentrifuge tubes or cryovials

» Sterile, calibrated micropipettes and tips

e \ortex mixer

e Bath sonicator (recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
3.2. Safety Precautions

o Psicofuranine is a bioactive compound. Handle with care in a well-ventilated area or
chemical fume hood.

o Wear appropriate PPE at all times to avoid skin contact, inhalation, or ingestion.
e Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.
3.3. Step-by-Step Procedure

Step 1: Calculation Use the following formula to determine the mass of Psicofuranine
required:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )
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Example for a 10 mM stock solution in 1 mL:
e Mass (mg) =10 mM x 1 mL x 297.27 g/mol
e Mass (mg) = 2.97 mg

Step 2: Dissolution

Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the calculated mass (e.g., 2.97 mg) of Psicofuranine powder and add it to
the tube.

e Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the powder.
o Cap the tube tightly and vortex thoroughly for 1-2 minutes.

« If the solid is not fully dissolved, use a bath sonicator and gentle warming (up to 37°C) to aid
dissolution.[2] Visually inspect the solution against a light source to ensure there are no
visible particulates.

Step 3: Aliquoting and Storage

e Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,
amber cryovials. This practice minimizes contamination and degradation from repeated
freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and preparation
date.

o Store the aliquots as recommended in the table below. Protect from light when in solution.[3]
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1. Weigh 2.97 mg
Psicofuranine Powder

2. Add 1 mL of
Anhydrous DMSO

3. Vortex & Sonicate

Until Fully Dissolved

4. Dispense into Single-Use
Amber Aliquots

5. Store at -20°C or -80°C
(Protect from Light)

Click to download full resolution via product page

Figure 2. Workflow for Psicofuranine stock solution preparation.
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Storage and Stability

Proper storage is crucial to maintain the integrity and activity of the Psicofuranine stock

solution.
Storage . .
Format Stability Period Notes
Temperature
Keep container tightly
Powder -20°C > 2 years[1]
sealed.
For short-term use
In DMSO 4°C 2 weeks[1]
only.
Recommended for Stable for at least 1
In DMSO -20°C
long-term storage[3] year.[3]
Optimal for long-term
In DMSO -80°C = 6 months[1]

archival storage.

Note: Always protect solutions from light.[3] Avoid repeated freeze-thaw cycles by preparing
single-use aliquots. Before use, thaw an aliquot at room temperature and vortex gently before
diluting into aqueous buffer or culture medium.[5] Ensure the final DMSO concentration in your
assay is not toxic to the cells; typically, this is below 0.5%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation and Handling of
Psicofuranine Stock Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678265#psicofuranine-stock-solution-preparation-
using-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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